Cas no 109084-73-3 (Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo-)

• Product name: Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo-
• CAS No: 109084-73-3
• MF: C₁₇H₂₁N₃O₄
• MW: 331.36634
• CID: 229428
• PubChem ID: 45266903

Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo-
• Phenaz
• CHEBI:59041
• N-antipyrinyladipamic acid
• 6-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]-6-oxohexanoic acid
• Q27126410
• AKOS026761709
• 109084-73-3
• Epitope ID:124937
• 4-(5-carboxypentanamido)antipyrine

• Inchi： InChI=1S/C17H21N3O4/c1-12-16(18-14(21)10-6-7-11-15(22)23)17(24)20(19(12)2)13-8-4-3-5-9-13/h3-5,8-9H,6-7,10-11H2,1-2H3,(H,18,21)(H,22,23)
• InChI Key： WQYHBTLOMGJLGK-UHFFFAOYSA-N
• SMILES： OC(CCCCC(NC1=C(C)N(C)N(C2=CC=CC=C2)C1=O)=O)=O

Computed Properties

• Exact Mass: 331.15333
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 89.95